Cas no 1357087-31-0 (5,7-Dichloro-2-ethyl-2H-pyrazolo4,3-Dpyrimidine)

• Product Name: 5,7-Dichloro-2-ethyl-2H-pyrazolo4,3-Dpyrimidine
• CAS No: 1357087-31-0
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 2094253
• PubChem ID: 91620476
• Update Time: 2025-10-21

5,7-Dichloro-2-ethyl-2H-pyrazolo4,3-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-propyl-2H-pyrazolo[4,3-d]pyrimidine
• 1357087-31-0
• SCHEMBL18359326
• DTXSID801229289
• 5,7-Dichloro-2-ethyl-2H-pyrazolo4,3-Dpyrimidine

• Inchi： 1S/C8H8Cl2N4/c1-2-3-14-4-5-6(13-14)7(9)12-8(10)11-5/h4H,2-3H2,1H3
• InChI Key： ZOVVYMBBSYYSFC-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CN(CCC)N=2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 230.0126017Da
• Monoisotopic Mass: 230.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.6Ų

Additional information on 5,7-Dichloro-2-ethyl-2H-pyrazolo4,3-Dpyrimidine

5,7-Dichloro-2-ethyl-2H-pyrazolo[4,3-d]pyrimidine: A Comprehensive Overview

The compound 5,7-Dichloro-2-ethyl-2H-pyrazolo[4,3-d]pyrimidine (CAS No: 1357087-31-0) is a highly specialized heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[4,3-d]pyrimidines, which are known for their unique structural properties and diverse applications in drug design and material science.

Pyrazolo[4,3-d]pyrimidines are a subclass of fused bicyclic compounds that combine the structural features of pyrazole and pyrimidine rings. The presence of chlorine atoms at positions 5 and 7, along with an ethyl group at position 2, imparts distinct electronic and steric properties to this compound. These characteristics make it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of 5,7-Dichloro-2-ethyl-2H-pyrazolo[4,3-d]pyrimidine in the development of new pharmaceutical agents. Researchers have focused on its potential as a kinase inhibitor, which could play a critical role in treating various diseases, including cancer and inflammatory disorders. The compound's ability to modulate protein kinases has been extensively investigated, with promising results in preclinical models.

In addition to its pharmacological applications, 5,7-Dichloro-2-ethyl-2H-pyrazolo[4,3-d]pyrimidine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its large-scale production and application in cutting-edge technologies.

The synthesis of 5,7-Dichloro-2-ethyl-2H-pyrazolo[4,3-d]pyrimidine involves a series of well-defined chemical transformations. Starting from readily available starting materials such as ethylamine and chloropyrimidines, the synthesis pathway typically involves nucleophilic substitution reactions followed by cyclization steps to form the fused bicyclic structure. The optimization of reaction conditions has significantly improved the yield and purity of the final product.

One of the most intriguing aspects of this compound is its ability to exhibit structure-property relationships that can be fine-tuned by modifying substituents on the pyrazolo[4,3-d]pyrimidine framework. For instance, replacing the ethyl group with other alkyl chains or functional groups can alter its solubility, stability, and bioavailability. Such modifications are crucial for optimizing its performance in different applications.

Recent research has also explored the use of 5,7-Dichloro-2-ethyl-2H-pyrazolo[4,3-d]pyrimidine as a building block for constructing more complex molecular architectures. By incorporating this compound into larger frameworks or conjugated systems, scientists aim to develop materials with enhanced electronic properties suitable for applications in solar cells and light-emitting diodes (LEDs). These efforts underscore its versatility as a key intermediate in modern organic synthesis.

Furthermore, the compound's role in medicinal chemistry cannot be overstated. Its ability to interact with biological targets such as receptors and enzymes has been extensively studied using computational modeling techniques like molecular docking and dynamic simulations. These studies provide valuable insights into its binding modes and selectivity profiles.

In conclusion,5,7-Dichloro-2-ethyl-2H-pyrazolo[4,3-d]pyrimidine is a versatile compound with immense potential across multiple disciplines. From drug discovery to materials science